4-Quinazolinamine, N-(2-(2-naphthalenyl)ethyl)-

• CAS RN: 124427-80-1
• Molecular Formula: C20H17N3
• Molecular Weight: 299.4 g/mol
• IUPAC Name: N-(2-naphthalen-2-ylethyl)quinazolin-4-amine
• InChI: InChI=1S/C20H17N3/c1-2-6-17-13-15(9-10-16(17)5-1)11-12-21-20-18-7-3-4-8-19(18)22-14-23-20/h1-10,13-14H,11-12H2,(H,21,22,23)
• InChI Key: FSLSBRBLTSYCQH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)CCNC3=NC=NC4=CC=CC=C43

Description

4-Quinazolinamine, N-(2-(2-naphthalenyl)ethyl)- is a useful research compound. Its molecular formula is C20H17N3 and its molecular weight is 299.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 1.0 g of 4-chloroquinazoline and 2.0 g of 2-(2-naphthyl)ethyl amine was heated under nitrogen to 165°-170° C. for one hour. The mixture was cooled and then 200 ml of a 50/50 mixture of ammonium hydroxide/water was added. The product was extracted into CH2Cl2, and the resulting solution was treated with charcoal and filtered. The solution was then concentrated to dryness, and the residue was recrystallized from a mixture of pentane and CH2Cl2 to give: 0.480 g of the title product. Yield: 26.7%. M.P. 172°-174° C.

Synthesis routes and methods II

Procedure details